Cas no 1784847-03-5 (3-Fluoro-1-phenylcyclobutane-1-carbaldehyde)

• Product Name: 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde
• CAS No: 1784847-03-5
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 5463481
• Update Time: 2025-07-22

3-Fluoro-1-phenylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde
• Rel-(1r,3r)-3-fluoro-1-phenylcyclobutane-1-carbaldehyde
• Rac(1r,3r)-3-fluoro-1-phenylcyclobutane-1-carbaldehyde, cis
• starbld0029018
• (1r,3r)-3-fluoro-1-phenylcyclobutane-1-carbaldehyde
• Z2943579800
• Cyclobutanecarboxaldehyde, 3-fluoro-1-phenyl-

• Inchi： 1S/C11H11FO/c12-10-6-11(7-10,8-13)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2
• InChI Key： GRZFRYPIOPPFTF-UHFFFAOYSA-N
• SMILES： FC1CC(C=O)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 178.079393132 g/mol
• Monoisotopic Mass: 178.079393132 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.20
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 263.4±40.0 °C(Predicted)

Additional information on 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde

Recent Advances in the Synthesis and Applications of 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde (CAS: 1784847-03-5)

3-Fluoro-1-phenylcyclobutane-1-carbaldehyde (CAS: 1784847-03-5) is a fluorinated cyclobutane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural features and reactivity.

The incorporation of a fluorine atom into the cyclobutane ring enhances the metabolic stability and bioavailability of the resulting compounds, making 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde a valuable intermediate in pharmaceutical research. Its aldehyde functional group allows for further derivatization, enabling the construction of diverse molecular scaffolds. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. These modulators exhibited promising activity in preclinical models of epilepsy and anxiety disorders, suggesting potential therapeutic applications. The study also explored the compound's role in enhancing the blood-brain barrier permeability of derived drugs, a critical factor in CNS-targeted therapies.

Another significant application of 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde lies in its use as a precursor for the development of anti-inflammatory agents. A recent patent application disclosed a series of novel cyclooxygenase-2 (COX-2) inhibitors derived from this compound, which showed reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The fluorinated cyclobutane core was found to contribute to the selective inhibition of COX-2, thereby minimizing adverse effects.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde. This development is particularly important for the pharmaceutical industry, where chirality often plays a crucial role in drug efficacy and safety. Recent reports have described the use of chiral organocatalysts to achieve high enantioselectivity in the synthesis of this compound, opening new avenues for the creation of stereochemically defined drug candidates.

Looking ahead, research on 3-Fluoro-1-phenylcyclobutane-1-carbaldehyde is expected to expand into new therapeutic areas, including oncology and infectious diseases. Preliminary studies have shown that derivatives of this compound exhibit activity against certain cancer cell lines and microbial pathogens, although further optimization and validation are required. The compound's versatility and the growing understanding of its pharmacological properties position it as a key player in future drug discovery efforts.